Cas no 521950-37-8 (Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate)

Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate is a boronate ester derivative featuring an unsaturated ester moiety. This compound is valuable in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stable dioxaborolane protecting group, which enhances handling and storage. The (5E)-alkene configuration provides rigidity and selectivity in further functionalization. Its compatibility with diverse reaction conditions makes it a versatile intermediate for constructing complex molecules, including pharmaceuticals and fine chemicals. The ester group allows for additional derivatization, broadening its utility in multi-step syntheses. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate structure

521950-37-8 structure

Product Name:Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate

CAS No:521950-37-8

MF:C₁₃H₂₃BO₄

MW:254.130324602127

CID:2850635

PubChem ID:57416213

Update Time:2025-10-19

Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate Chemical and Physical Properties

Names and Identifiers

- Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate
- methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)hex-5-enoate
- 2724224-85-3
- 521950-37-8
- Methyl (5E)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)hex-5-enoate
- DTXSID10725893
- Inchi： 1S/C13H23BO4/c1-12(2)13(3,4)18-14(17-12)10-8-6-7-9-11(15)16-5/h8,10H,6-7,9H2,1-5H3/b10-8+
- InChI Key： RCYSXSOFOYRLJA-CSKARUKUSA-N
- SMILES： O1B(/C=C/CCCC(=O)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 254.1689394Da
Monoisotopic Mass: 254.1689394Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M755625-250mg	Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate	521950-37-8	250mg	$190.00	2023-05-17
TRC	M755625-500mg	Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate	521950-37-8	500mg	$345.00	2023-05-17
TRC	M755625-1g	Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate	521950-37-8	1g	$672.00	2023-05-17
TRC	M755625-2.5g	Methyl (5E)-6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexenoate	521950-37-8	2.5g	$ 1800.00	2023-09-06